Cas no 61544-04-5 (1H-PYRAZOLE-3,4-DICARBOXYLIC ACID, 1-(1-METHYLETHYL)-, DIMETHYL ESTER)

• Product Name: 1H-PYRAZOLE-3,4-DICARBOXYLIC ACID, 1-(1-METHYLETHYL)-, DIMETHYL ESTER
• CAS No: 61544-04-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 3232286
• PubChem ID: 12348908
• Update Time: 2025-04-21

1H-PYRAZOLE-3,4-DICARBOXYLIC ACID, 1-(1-METHYLETHYL)-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3,4-DICARBOXYLIC ACID, 1-(1-METHYLETHYL)-, DIMETHYL ESTER
• 1H-Pyrazole-3,4-dicarboxylic acid, 1-(1-methylethyl)-, 3,4-dimethyl ester
• Dimethyl 1-isopropyl-1H-pyrazole-3,4-dicarboxylate
• 61544-04-5
• AKOS032959472
• dimethyl 1-(propan-2-yl)-1H-pyrazole-3,4-dicarboxylate
• STL587748
• 1-Isopropyl-1H-pyrazole-3,4-dicarboxylic acid dimethyl ester
• 3,4-dimethyl 1-(propan-2-yl)-1H-pyrazole-3,4-dicarboxylate
• 3,4-dimethyl 1-isopropylpyrazole-3,4-dicarboxylate

• Inchi： 1S/C10H14N2O4/c1-6(2)12-5-7(9(13)15-3)8(11-12)10(14)16-4/h5-6H,1-4H3
• InChI Key： JTSDKYDYTKCBFT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(OC)=O)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 226.09535693Da
• Monoisotopic Mass: 226.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives